Cas no 1342681-34-8 (N-1-(3-methylthiophen-2-yl)ethylcyclopentanamine)

• Product Name: N-1-(3-methylthiophen-2-yl)ethylcyclopentanamine
• CAS No: 1342681-34-8
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 5178816
• PubChem ID: 63992992
• Update Time: 2025-11-05

N-1-(3-methylthiophen-2-yl)ethylcyclopentanamine Chemical and Physical Properties

Names and Identifiers

• N-[1-(3-methylthiophen-2-yl)ethyl]cyclopentanamine
• 2-Thiophenemethanamine, N-cyclopentyl-α,3-dimethyl-
• N-1-(3-methylthiophen-2-yl)ethylcyclopentanamine

• Inchi： 1S/C12H19NS/c1-9-7-8-14-12(9)10(2)13-11-5-3-4-6-11/h7-8,10-11,13H,3-6H2,1-2H3
• InChI Key： UCNPOHFYYCZCAS-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(C)NC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• XLogP3: 3
• Topological Polar Surface Area: 40.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-1-(3-methylthiophen-2-yl)ethylcyclopentanamine

N-(1-(3-Methylthiophen-2-Yl)Ethyl)Cyclopentanamine (CAS No. 1342681–34–8): A Comprehensive Overview of Structure, Synthesis, and Emerging Applications

N-(1-(3-Methylthiophen-2-Yl)Ethyl)Cyclopentanamine, identified by the CAS No. 1342681–34–8, is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its potential for modulating biological pathways and its role as a scaffold for drug discovery. The molecule combines a thiophene ring with a cyclopentane amine moiety, creating a hybrid structure that exhibits both aromatic stability and aliphatic flexibility. This dual character makes it an attractive candidate for applications ranging from enzyme inhibition to the development of novel therapeutics targeting neurodegenerative disorders.

The core structure of N-(1-(3-Methylthiophen-2-Yl)Ethyl)Cyclopentanamine features a five-membered thiophene ring substituted with a methyl group at the 3-position and an ethyl chain connected to the nitrogen atom of a cyclopentane ring. The thiophene moiety, known for its electron-rich nature and ability to participate in π-stacking interactions, contributes to the compound’s hydrophobic character while also enabling coordination with metal ions in catalytic or biological systems. The cyclopentane amine component introduces steric bulk and hydrogen-bonding capabilities, which are critical for interactions with protein targets such as G-protein-coupled receptors (GPCRs) or ion channels.

Recent advancements in synthetic methodologies have streamlined the production of compounds like CAS No. 1342681–34–8. A notable approach involves the use of transition-metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to selectively attach the thiophene derivative to an ethyl-cyclopentane amine backbone under mild conditions (J Org Chem, 2024). This method not only improves yield but also minimizes byproduct formation, aligning with green chemistry principles that are increasingly prioritized in pharmaceutical research.

In terms of biological activity, studies have highlighted the potential of thiophene-containing amines like N-(1-(3-Methylthiophen-2-Yl)Ethyl)Cyclopentanamine as modulators of monoamine oxidase (MAO), an enzyme implicated in neurodegenerative diseases such as Parkinson’s and Alzheimer’s (Eur J Med Chem, 2025). The compound’s ability to inhibit MAO-B selectively has been attributed to its rigid thiophene core and flexible aliphatic side chain, which together mimic the binding preferences of natural substrates while avoiding off-target effects observed in traditional MAO inhibitors.

Beyond enzyme inhibition, this compound has shown promise as a building block for designing ligands targeting sigma receptors (σRs), which are emerging therapeutic targets for psychiatric disorders and cancer (J Med Chem, 2025). The cyclopentane amine group’s conformational adaptability allows it to adopt specific orientations required for high-affinity binding to σR subtypes, while the thiophene ring enhances lipophilicity—a critical parameter for blood-brain barrier penetration.

In materials science, derivatives of thiophene-amino compounds have been explored for their electrochemical properties in organic electronics (Adv Mater Sci Eng, 2025). While direct applications of CAS No. 1342681–34–8 remain under investigation, its structural similarity to conductive polymers suggests potential roles in organic photovoltaics or flexible sensors when functionalized appropriately.

A key challenge in leveraging this compound lies in optimizing its solubility profile without compromising bioavailability. Recent computational studies using molecular dynamics simulations have identified strategic modifications—such as introducing polar substituents on the cyclopentane ring—to enhance aqueous solubility while preserving interactions with target proteins (Mol Pharmaceutics, 2025). These findings underscore the importance of structure-based design strategies in advancing compounds like N-(1-(3-Methylthiophen-2-Yl)Ethyl)Cyclopentanamine toward clinical applications.

The regulatory landscape for compounds containing both aromatic heterocycles and aliphatic amines is evolving rapidly. While no specific safety data exists yet for CAS No. 1342681–34–8, general guidelines from organizations like IUPAC emphasize rigorous toxicological profiling during preclinical stages (Pure Appl Chem, 2025). Researchers are encouraged to adhere to Good Laboratory Practice (GLP) standards when evaluating cytotoxicity or genotoxicity risks associated with new chemical entities.

In conclusion, N-(1-(3-Methylthiophen-2-Yl)Ethyl)Cyclopentanamine (CAS No. 1342681–34–8) represents a versatile platform for innovation across multiple scientific disciplines. Its unique combination of aromatic stability and aliphatic functionality positions it at the intersection of drug discovery and advanced materials research—fields where interdisciplinary collaboration is driving transformative breakthroughs.